Methyl 3-[2-(2-bromo-4-chlorophenoxy)acetamido]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[2-(2-bromo-4-chlorophenoxy)acetyl]amino]thiophene-2-carboxylate
• InChI: InChI=1S/C14H11BrClNO4S/c1-20-14(19)13-10(4-5-22-13)17-12(18)7-21-11-3-2-8(16)6-9(11)15/h2-6H,7H2,1H3,(H,17,18)
• InChI Key: JPOLRQSRUNTARI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)NC(=O)COC2=C(C=C(C=C2)Cl)Br
• Molecular Formula: C14H11BrClNO4S
• DSSTOX Substance ID: DTXSID201145106
• Molecular Weight: 404.7 g/mol
• CAS RN: 477869-15-1

Description

“Methyl 3-[2-(2-bromo-4-chlorophenoxy)acetamido]thiophene-2-carboxylate” is a chemical compound. It’s a derivative of thiophene, a heterocyclic compound that contains sulfur. Thiophene derivatives have been incorporated in natural products, medicines, functional materials, and photoresponsive dyes.

Scientific Research Applications

Genotoxic and Carcinogenic Potentials

Thiophene derivatives like Methyl 3-[2-(2-bromo-4-chlorophenoxy)acetamido]thiophene-2-carboxylate are used in various products including pharmaceuticals and agrochemicals. A study assessed the genotoxic, mutagenic, and carcinogenic potentials of such compounds. Using the Ames test and Comet assay, it was found that these derivatives did not lead to positive responses in mutagenicity tests at tested doses, but DNA damage was observed at high concentrations. The study suggests potential pathways leading to these toxicological profiles through in silico predictions (Lepailleur et al., 2014).

Synthesis of Poly-Substituted 3-Aminothiophenes

Another application is the synthesis of poly-substituted 3-aminothiophenes, achieved through a one-pot protocol involving ketene S,S-acetal as an intermediate. This process allows for the creation of various ethyl 3-acetamido-4-cyano-5-(methylthio)thiophene-2-carboxylate derivatives, showcasing the versatility of thiophene derivatives in chemical synthesis (Chavan et al., 2016).

Production and Recovery in Pharmaceutical and Herbicide Manufacturing

Methyl 3 - chlorosulfonyl - thiophene - 2 - carboxylate, a related intermediate, is significant in the production of pharmaceuticals and herbicides. The process uses acetic acid as a solvent, which needs to be recovered and reused. Techniques like azeotropic distillation and extraction have been tested, highlighting the challenges and solutions in recycling solvents in industrial processes (Wang Tian-gui, 2006).

Synthesis of New Heterocyclic Systems

The compound also plays a role in the synthesis of new heterocyclic systems, such as benzo[4,5]furo[3,2-b]thieno[2,3-d]pyridines. This demonstrates the compound's utility in developing novel chemical structures with potential applications in various scientific fields (Yagodkina-Yakovenko et al., 2018).

Development of Insecticides

Thiophene derivatives are also instrumental in the development of new insecticides. A study focused on the synthesis of halogenated 2-thiophenecarboxylic acid derivatives, which are key building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. These insecticides are designed for broad-spectrum control of pests with low mammalian toxicity, showcasing the compound's role in agricultural chemistry (Hull et al., 2007).